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Compound of Interest

Compound Name: N-Desmethyl Rosiglitazone

Cat. No.: B021104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-desmethyl rosiglitazone is a major active metabolite of rosiglitazone, a potent

thiazolidinedione-class antidiabetic agent.[1] Rosiglitazone and its metabolites act as selective

agonists for the peroxisome proliferator-activated receptor-gamma (PPARγ), a nuclear receptor

that regulates genes involved in glucose and lipid metabolism.[2] Accurate quantification of N-
desmethyl rosiglitazone in biological matrices is crucial for pharmacokinetic,

pharmacodynamic, and toxicological studies. The stability of the analyte in these matrices is a

critical factor that can influence the reliability of these measurements. This document provides

a detailed protocol for assessing the stability of N-desmethyl rosiglitazone in human plasma,

including methodologies for freeze-thaw, short-term bench-top, and long-term storage stability.

Metabolic Pathway of Rosiglitazone
Rosiglitazone is primarily metabolized in the liver by cytochrome P450 enzymes, with CYP2C8

being the major contributor to its N-demethylation to form N-desmethyl rosiglitazone.

CYP2C9 also plays a minor role in this metabolic pathway.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://ijpp.org.in/archive/volume/10/issue/3/article/23456/pdf
https://www.benchchem.com/product/b021104#n-desmethyl-rosiglitazone-stability-testing-in-biological-matrices
https://www.benchchem.com/product/b021104#n-desmethyl-rosiglitazone-stability-testing-in-biological-matrices
https://www.benchchem.com/product/b021104#n-desmethyl-rosiglitazone-stability-testing-in-biological-matrices
https://www.benchchem.com/product/b021104#n-desmethyl-rosiglitazone-stability-testing-in-biological-matrices
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b021104?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

